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ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[[2-[(4-fluorophenyl)methoxy]phenyl]methylidene]-4-oxothiophene-3-carboxylate ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[[2-[(4-fluorophenyl)methoxy]phenyl]methylidene]-4-oxothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0932349
InChI: InChI=1S/C32H30FNO5S/c1-5-38-31(37)27-28(35)26(40-30(27)34-29(36)21-12-14-23(15-13-21)32(2,3)4)18-22-8-6-7-9-25(22)39-19-20-10-16-24(33)17-11-20/h6-18H,5,19H2,1-4H3,(H,34,36)/b26-18-
SMILES: CCOC(=O)C1=C(SC(=CC2=CC=CC=C2OCC3=CC=C(C=C3)F)C1=O)NC(=O)C4=CC=C(C=C4)C(C)(C)C
Molecular Formula: C32H30FNO5S
Molecular Weight: 559.6 g/mol

ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[[2-[(4-fluorophenyl)methoxy]phenyl]methylidene]-4-oxothiophene-3-carboxylate

CAS No.:

Cat. No.: VC0932349

Molecular Formula: C32H30FNO5S

Molecular Weight: 559.6 g/mol

* For research use only. Not for human or veterinary use.

ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[[2-[(4-fluorophenyl)methoxy]phenyl]methylidene]-4-oxothiophene-3-carboxylate -

Specification

Molecular Formula C32H30FNO5S
Molecular Weight 559.6 g/mol
IUPAC Name ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[[2-[(4-fluorophenyl)methoxy]phenyl]methylidene]-4-oxothiophene-3-carboxylate
Standard InChI InChI=1S/C32H30FNO5S/c1-5-38-31(37)27-28(35)26(40-30(27)34-29(36)21-12-14-23(15-13-21)32(2,3)4)18-22-8-6-7-9-25(22)39-19-20-10-16-24(33)17-11-20/h6-18H,5,19H2,1-4H3,(H,34,36)/b26-18-
Standard InChI Key LPOFAPYZMJLBNR-ITYLOYPMSA-N
Isomeric SMILES CCOC(=O)C1=C(S/C(=C\C2=CC=CC=C2OCC3=CC=C(C=C3)F)/C1=O)NC(=O)C4=CC=C(C=C4)C(C)(C)C
SMILES CCOC(=O)C1=C(SC(=CC2=CC=CC=C2OCC3=CC=C(C=C3)F)C1=O)NC(=O)C4=CC=C(C=C4)C(C)(C)C
Canonical SMILES CCOC(=O)C1=C(SC(=CC2=CC=CC=C2OCC3=CC=C(C=C3)F)C1=O)NC(=O)C4=CC=C(C=C4)C(C)(C)C

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